BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 3,5-Disulfobenzoic Acid (3,5-
DSBA)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,5-Disulfobenzoic acid
CAS No.: 121-48-2
Cat. No.: B086274
Get Quote
. J

Core Applications: Coordination Chemistry (MOFs), Pharmaceutical Salt Formation, and
Dendrimer Functionalization.

Executive Summary

3,5-Disulfobenzoic acid (CAS: 28347-97-9) is a tri-functional benzene derivative featuring one
carboxylic acid group and two sulfonic acid groups in the meta positions. Unlike its lipophilic
analogs (e.g., 3,5-dinitrobenzoic acid), 3,5-DSBA is highly hydrophilic and a strong acid.

Its utility stems from three distinct chemical behaviors:

¢ Strong Acidity: It serves as a potent counter-ion for solubilizing basic pharmaceutical
ingredients (APIS).

¢ Ligand Geometry: The

symmetry and rigid aromatic core make it an ideal linker for Metal-Organic Frameworks
(MOFs), particularly with lanthanides.
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o Surface Functionalization: It is used to cap poly(lysine) dendrimers, imparting anionic
charges that inhibit viral entry (HIV/HSV).

Physicochemical Profile

The unique reactivity of 3,5-DSBA is dictated by the electron-withdrawing nature of the two
sulfonate groups, which significantly increases the acidity of the central carboxyl group
compared to unsubstituted benzoic acid.

Table 1: Core ChemicalData

Property Value /| Description
IUPAC Name 3,5-Disulfobenzoic acid
CAS Number 28347-97-9 (Acid), 19089-55-5 (Disodium Salt)

Molecular Formula

Molecular Weight 282.25 g/mol

Sulfonic groups:
Acidity (pKa) (Strong acid)Carboxylic group:

(Enhanced by -I effect)

Solubili Highly soluble in water, lower alcohols; Insoluble
olubili
Y in non-polar solvents (hexane, toluene).[1]

Planar aromatic ring with substituents at 1, 3, 5

Geometr
Y positions (Trigonal planar-like node).

Synthesis & Production Logic

The synthesis of 3,5-DSBA relies on Electrophilic Aromatic Substitution (EAS). The carboxyl
group of benzoic acid is a meta-director. However, introducing two bulky, electron-withdrawing
sulfonic groups requires forcing conditions (Oleum/High Temperature) to overcome the
deactivation of the ring after the first sulfonation.

Mechanistic Pathway[2][3][4]
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Activation: Benzoic acid is dissolved in oleum (fuming sulfuric acid containing free

).

First Sulfonation: Occurs at the meta position (3-sulfobenzoic acid).

Second Sulfonation: Requires elevated temperatures (

) and excess

to sulfonate the remaining meta position (5-position).

Isolation: Often isolated as the barium or sodium salt to manage its extreme hygroscopicity.

Visualization: Synthesis Workflow

The following diagram illustrates the critical process flow from raw benzoic acid to the isolated
salt form.
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Caption: Thermal sulfonation pathway requiring oleum to overcome ring deactivation.

Applications in Research & Development
A. Metal-Organic Frameworks (MOFs)

3,5-DSBA acts as a rigid, multitopic ligand. The carboxylate and sulfonate groups have different
coordination affinities (Hard Soft Acid Base theory).

¢ Lanthanide Coordination: The sulfonate oxygen atoms coordinate effectively with "hard"
lanthanide ions (e.qg.,
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), creating luminescent coordination polymers.

 Structural Role: It often forms 2D or 3D networks where the aromatic ring acts as a spacer,
preventing structural collapse.

B. Pharmaceutical Salt Selection

In drug development, 3,5-DSBA is a "Problem Solver" counter-ion.

 Solubility Enhancement: Basic drugs with poor aqueous solubility (Class 11/IV) can be
converted to 3,5-disulfobenzoate salts. The high polarity of the two sulfonate tails
dramatically increases the solvation energy.

 Stability: Unlike hydrochloride salts, which can be hygroscopic or volatile (loss of HCI),
disulfobenzoate salts are generally non-volatile and thermally stable.

C. Antiviral Dendrimers

Research indicates that poly(lysine) dendrimers surface-functionalized with 3,5-DSBA exhibit
potent antiviral activity against HIV and HSV. The high density of anionic sulfonate groups
mimics the electrostatic properties of heparan sulfate, blocking viral entry into cells.

Experimental Protocols
Protocol A: Laboratory Scale Synthesis (Via Oleum)

Safety Warning: Oleum is extremely corrosive and reacts violently with water. Perform in a
fume hood with full PPE.

o Setup: Equip a 500 mL round-bottom flask with a mechanical stirrer, thermometer, and reflux
condenser protected by a drying tube.

« Addition: Place 50 g of Benzoic Acid in the flask. Slowly add 150 mL of Fuming Sulfuric Acid
(20% Oleum).

» Reaction: Heat the mixture gradually to 230°C. Maintain this temperature for 4 hours.
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o Note: The solution will turn dark brown.

e Quenching: Cool the mixture to room temperature. Pour the reaction mass very slowly onto
500 g of crushed ice with vigorous stirring.

 Purification (As Barium Salt): Add Barium Carbonate (

) until effervescence ceases (neutralization). Filter off the Barium Sulfate (
) precipitate. The filtrate contains the barium salt of 3,5-DSBA.

» Acid Recovery: Treat the filtrate with exact equivalents of dilute

to precipitate Barium (as

) and release the free acid.

Protocol B: Acid-Base Titration (Purity Check)

Due to the hygroscopic nature of the free acid, purity must be verified before use in precise
stoichiometry (e.g., MOF synthesis).

Solvent: Dissolve 100 mg of 3,5-DSBA in 50 mL deionized water.

Titrant: 0.1 N NaOH (standardized).

Indicator: Phenolphthalein (for the carboxylic proton) or conductometric titration for distinct
endpoints.

Calculation:

o Note: The equivalent weight depends on whether you are titrating all 3 protons or just the
sulfonic groups.

Decision Logic: When to Use 3,5-DSBA

The following decision tree assists formulation scientists in selecting 3,5-DSBA over other
counter-ions.
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Caption: Logic flow for selecting 3,5-DSBA in pharmaceutical formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

